Cas no 941905-46-0 (4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid)

4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid structure
941905-46-0 structure
Product Name:4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid
CAS No:941905-46-0
MF:C23H22N4O5
MW:434.444585323334
CID:5429803
Update Time:2025-07-15

4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid
    • 4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid
    • Inchi: 1S/C23H22N4O5/c1-31-20-6-4-14(12-21(20)32-2)17-13-19(27(26-17)22(28)7-8-23(29)30)15-3-5-16-18(11-15)25-10-9-24-16/h3-6,9-12,19H,7-8,13H2,1-2H3,(H,29,30)
    • InChI Key: RVMACSCVKGHKMB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCC(N1C(C2=CC=C3C(=C2)N=CC=N3)CC(C2=CC=C(OC)C(OC)=C2)=N1)=O

4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid Pricemore >>

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Additional information on 4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid

Introduction to 4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid (CAS No. 941905-46-0)

4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid (CAS No. 941905-46-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles and features a unique combination of functional groups, including a quinoxaline moiety and methoxy-substituted phenyl rings. The structural complexity of this molecule makes it an intriguing candidate for various biological studies and drug development initiatives.

The structure of 4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid is characterized by a central pyrazole ring linked to a quinoxaline moiety and a methoxy-substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The quinoxaline ring is known for its broad spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. The methoxy-substituted phenyl groups contribute to the molecule's lipophilicity and can influence its pharmacokinetic properties.

Recent research has highlighted the potential of 4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid in various therapeutic areas. Studies have shown that this compound exhibits potent antitumor activity against several cancer cell lines. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways.

In addition to its antitumor properties, 4-3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-y l - 4 - oxobutanoic acid has also shown promise in neurodegenerative diseases. Research conducted at the University of California revealed that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that 4 - 3 - ( 3 , 4 - dimethoxyphenyl ) - 5 - ( quinoxalin - 6 - yl ) - 4 , 5 - dihydro - 1 H - pyrazol - 1 - yl - 4 - oxobutanoic acid may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4 - 3 - ( 3 , 4 - dimethoxyphenyl ) - 5 - ( quinoxalin - 6 - yl ) - 4 , 5 - dihydro - 1 H - pyrazol - 1 - yl - 4 - oxobutanoic acid is another critical aspect that has been investigated. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

Furthermore, the safety profile of 4 - 3 -(3 , 4-dimethoxyphenyl ) -( quinoxalin ) -( dihydro-pyrazol ) -( oxobutanoic acid) has been evaluated in animal models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for clinical translation.

In conclusion, 4 - 3 -(3 , 4-dimethoxyphenyl ) -( quinoxalin ) -( dihydro-pyrazol ) -( oxobutanoic acid) (CAS No. 941905 – – – – – – – – – – – – – – – – – – – – – – – – – – – – – — — — — — — — — — — — — — — — — — — — —  —  —  —  —  —  —  —  —  —  —  —  —  —  —  —  —  —  —                                                                                                                                                                                                                                                                                                                                                                                       ) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it a valuable asset in the quest for novel therapeutics to address unmet medical needs.

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